Cas no 61758-86-9 (Propanoic acid, 3-[(butylethylamino)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(butylethylamino)sulfonyl]-
• CAS No: 61758-86-9
• MF: C₉H₁₉NO₄S
• MW: 237.316461801529
• CID: 1629137
• Update Time: 2024-09-11

Propanoic acid, 3-[(butylethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(butylethylamino)sulfonyl]-

• Inchi： 1S/C9H19NO4S/c1-3-5-7-10(4-2)15(13,14)8-6-9(11)12/h3-8H2,1-2H3,(H,11,12)
• InChI Key： ROJKBTMAEAUNKR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(N(CCCC)CC)(=O)=O

Computed Properties

• Exact Mass: 237.10357

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 381.2±44.0 °C(Predicted)
• PSA: 74.68
• pka: 4.07±0.10(Predicted)